N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-N-methylglycine

• IUPAC Name: 2-[(5,6-dimethoxy-1,3-benzothiazol-2-yl)-methylamino]acetic acid
• InChI: InChI=1S/C12H14N2O4S/c1-14(6-11(15)16)12-13-7-4-8(17-2)9(18-3)5-10(7)19-12/h4-5H,6H2,1-3H3,(H,15,16)
• InChI Key: OKAALCMDIWYJRN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C1=NC2=CC(=C(C=C2S1)OC)OC
• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol

Description

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-N-methylglycine, also known as DMGBA, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. DMGBA is a benzothiazole derivative, and its chemical structure contains a glycine residue that is N-methylated. In recent years, DMGBA has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

• Methylglyoxal in Food and Living Organisms :

  • Methylglyoxal (MG), a related compound, is found in food and organisms, forming advanced glycation end-products associated with complications of diabetes and neurodegenerative diseases (Nemet, Varga-Defterdarović, & Turk, 2006).

• Antimicrobial Activity of Benzothiazoles :

  • Benzothiazoles, including derivatives of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl), demonstrate potent antimicrobial properties (Abbas, Salem, Kassem, El-Moez, & Elkady, 2014).

• Protoporphyrinogen Oxidase Inhibitors in Herbicide Development :

  • N-(benzothiazol-5-yl) derivatives are investigated for their role as protoporphyrinogen oxidase inhibitors, with applications in herbicide development (Jiang et al., 2011).

• Methylglyoxal Modification of Protein :

  • Methylglyoxal reacts with proteins to form advanced glycation end products, impacting diabetic complications and tissue injury (Oya et al., 1999).

• Corrosion Inhibitors for Carbon Steel :

  • Benzothiazole derivatives are synthesized for studying their corrosion inhibiting effects against steel, showing high inhibition efficiencies (Hu et al., 2016).

• Anti-inflammatory and Antinociceptive Activity :

  • Novel benzothiazole derivatives, including 5,6-dimethoxy-3-benzothiazol-2(3H)-one, exhibit promising anti-inflammatory and antinociceptive activities (Abbas et al., 2015).

• Antioxidant and Antihyperglycemic Agents :

  • Compounds containing 5,6-dimethoxy-1-oxo-1H-inden-2(3H)-ylidene demonstrate antioxidant activity and potential as antihyperglycemic agents (Kenchappa et al., 2017).

• Formation of Arginine Modifications :

  • Studies on methylglyoxal's reactions with arginine underline the complexity of these interactions and their potential biological significance (Klöpfer, Spanneberg, & Glomb, 2011).